Cas no 2229335-42-4 (5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine)

• Product Name: 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• CAS No: 2229335-42-4
• MF: C₁₀H₈N₆
• MW: 212.210720062256
• CID: 6363787
• PubChem ID: 165977931
• Update Time: 2025-06-13

5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• EN300-1780247
• 2229335-42-4

• Inchi： 1S/C10H8N6/c1-2-10(16-7-12-6-15-16)13-3-8(1)9-4-11-5-14-9/h1-7H,(H,11,14)
• InChI Key： JCGMYDUKVWVDBQ-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1C=CC(=CN=1)C1=CN=CN1

Computed Properties

• Exact Mass: 212.08104428g/mol
• Monoisotopic Mass: 212.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine

Introduction to 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS No. 2229335-42-4)

5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS No. 2229335-42-4) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The combination of imidazole and triazole moieties within a pyridine framework provides a robust platform for exploring its biological activities and pharmacological properties.

The synthesis of 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The synthesis typically involves multistep reactions, including coupling reactions and cyclizations, which are optimized to achieve high yields and purity.

In terms of its chemical structure, 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine features a pyridine ring as the central core, with an imidazole group at the 5-position and a 1,2,4-triazole group at the 2-position. The presence of these nitrogen-rich heterocycles imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The imidazole moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, while the triazole group is recognized for its stability and bioisosteric properties.

The biological activities of 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine have been explored in various in vitro and in vivo studies. One of the key areas of interest is its potential as an antifungal agent. Research has shown that compounds containing both imidazole and triazole groups exhibit enhanced antifungal activity against a range of pathogenic fungi. This dual functionality can target multiple sites within fungal cells, potentially reducing the likelihood of resistance development.

Beyond antifungal applications, 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. The mechanism underlying this activity is thought to involve the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

In addition to its therapeutic potential, 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine has been studied for its use as a probe molecule in biochemical assays. Its distinct structural features make it suitable for labeling and tracking purposes in cellular environments. For example, it can be used to investigate the binding interactions between small molecules and protein targets or to monitor changes in cellular metabolism.

The safety profile of 5-(1H-imidazol-4-yl)-2-(1H-1,2,4-triazol-1-y l)pyridine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown favorable safety margins, with low toxicity observed in both cell-based assays and animal models. However, further investigations are necessary to fully evaluate its long-term safety and potential side effects.

In conclusion, 5-(1H-imidazol-4-y l)-2-(1H - 1 , 2 , 4 -triazol - 1 - y l )pyridine (CAS No . 2 2 9 3 3 5 - 4 0 - 7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or probe molecule. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.